Cas no 1268037-09-7 (5-Bromo-7-methyl-1,3-benzoxazole)

• Product Name: 5-Bromo-7-methyl-1,3-benzoxazole
• CAS No: 1268037-09-7
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 5251005
• Update Time: 2025-07-25

5-Bromo-7-methyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-7-METHYL-1,3-BENZOXAZOLE
• Benzoxazole, 5-bromo-7-methyl-
• 5-Bromo-7-methylbenzo[d]oxazole
• 5-Bromo-7-methyl-1,3-benzoxazole

• Inchi： 1S/C8H6BrNO/c1-5-2-6(9)3-7-8(5)11-4-10-7/h2-4H,1H3
• InChI Key： HRDZTNHTMAVDQU-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=C(C)C=1)OC=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 5-Bromo-7-methyl-1,3-benzoxazole

Recent Advances in the Study of 5-Bromo-7-methyl-1,3-benzoxazole (CAS: 1268037-09-7) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-7-methyl-1,3-benzoxazole (CAS: 1268037-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzoxazole core substituted with bromine and methyl groups, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have demonstrated that 5-Bromo-7-methyl-1,3-benzoxazole exhibits promising activity as a scaffold for the development of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have synthesized and evaluated a series of derivatives based on this compound, identifying specific structural modifications that enhance binding affinity and selectivity for target kinases. These findings underscore the potential of 5-Bromo-7-methyl-1,3-benzoxazole as a versatile building block for the design of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 5-Bromo-7-methyl-1,3-benzoxazole has been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for the development of new antibiotics. Further optimization of these derivatives is underway to improve their pharmacokinetic properties and reduce potential toxicity.

The synthetic accessibility of 5-Bromo-7-methyl-1,3-benzoxazole has also been a focus of recent research. A novel, high-yield synthetic route was developed, utilizing palladium-catalyzed cross-coupling reactions to introduce the bromo and methyl substituents with high regioselectivity. This advancement not only facilitates the large-scale production of the compound but also enables the exploration of diverse structural analogs for structure-activity relationship (SAR) studies. The availability of these synthetic methods is expected to accelerate the discovery of new bioactive molecules based on this scaffold.

Beyond its direct pharmacological applications, 5-Bromo-7-methyl-1,3-benzoxazole has been employed as a fluorescent probe in biochemical assays. Its inherent fluorescence properties, combined with its small molecular size, make it an ideal tool for studying protein-ligand interactions and cellular imaging. Recent work has demonstrated its utility in real-time monitoring of enzyme activity, providing valuable insights into enzymatic mechanisms and kinetics. This dual functionality—both as a therapeutic agent and a diagnostic tool—further enhances its appeal in biomedical research.

In conclusion, the compound 5-Bromo-7-methyl-1,3-benzoxazole (CAS: 1268037-09-7) represents a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to synthetic chemistry and biochemical probing. Ongoing research efforts are expected to uncover additional therapeutic and diagnostic applications, solidifying its role as a valuable asset in drug discovery and development. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies.